Methyl 2-Chloro-4-iodobenzoate

• IUPAC Name: methyl 2-chloro-4-iodobenzoate
• InChI: InChI=1S/C8H6ClIO2/c1-12-8(11)6-3-2-5(10)4-7(6)9/h2-4H,1H3
• InChI Key: GXZQAHOVNZHGFE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)I)Cl
• Molecular Formula: C8H6ClIO2
• DSSTOX Substance ID: DTXSID70626998
• Molecular Weight: 296.49 g/mol
• CAS No.: 156573-32-9

Description

Methyl 2-Chloro-4-iodobenzoate is an organic compound with the molecular formula C8H6ClIO2. It is a derivative of benzoic acid and is characterized by the presence of both chlorine and iodine atoms on the benzene ring. This compound is commonly used in organic synthesis and has various applications in scientific research.

Scientific Research Applications

Methyl 2-Chloro-4-iodobenzoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of biochemical pathways and enzyme interactions.

Medicine: Investigated for potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

Mode of Action

It is known that the compound contains an aryl-iodide functionality, which may undergo coupling reactions .

Biochemical Pathways

It is known that compounds with similar structures can undergo reactions such as cobalt-catalyzed cyclization with aldehydes to form phthalide derivatives .

Safety and Hazards

Methyl 2-Chloro-4-iodobenzoate is classified as a hazardous substance. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with this compound include H302, H315, H319, and H335. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.

Preparation Methods

Synthetic Routes and Reaction Conditions

Methyl 2-Chloro-4-iodobenzoate can be synthesized through several methods. One common method involves the esterification of 2-chloro-4-iodobenzoic acid with methanol in the presence of a catalyst such as sulfuric acid. The reaction typically proceeds under reflux conditions to ensure complete conversion of the acid to the ester.

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. This could include the use of continuous flow reactors to maintain optimal reaction conditions and improve yield. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-Chloro-4-iodobenzoate undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms on the benzene ring can be substituted with other functional groups through nucleophilic substitution reactions.

Reduction Reactions: The compound can be reduced to form different derivatives, depending on the reducing agents used.

Oxidation Reactions: Oxidation can lead to the formation of different oxidation states of the compound.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used under basic conditions.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used.

Major Products Formed

Substitution: Products depend on the nucleophile used, such as methoxy or ethoxy derivatives.

Reduction: Reduced forms of the compound, such as the corresponding alcohols.

Oxidation: Oxidized derivatives, potentially leading to carboxylic acids or other oxidized forms.

Comparison with Similar Compounds

Similar Compounds

Methyl 2-Chlorobenzoate: Lacks the iodine atom, leading to different reactivity and applications.

Methyl 4-Iodobenzoate: Lacks the chlorine atom, resulting in distinct chemical properties.

Methyl 2-Bromo-4-iodobenzoate: Contains a bromine atom instead of chlorine, offering different reactivity.

Uniqueness

Methyl 2-Chloro-4-iodobenzoate is unique due to the presence of both chlorine and iodine atoms on the benzene ring. This dual halogenation provides a versatile platform for various chemical reactions, making it a valuable compound in organic synthesis and research.

Synthesis routes and methods

Procedure details

4-Amino-2-methoxy-benzoic acid methyl ester (22.97 g) was cooled to an internal temperature of −10° C. in concentrated hydrochloric acid (110 ml) and stirred as a suspension. A precooled solution of sodium nitrite (98.71 g) in water (45 ml) was added to this mixture, at such a rate so as to maintain a reaction temperature of less than 0° C. After stirring for 25 minutes at 0° C. the reaction was treated with a solution of potassium iodide (24.44 g) and iodine (18.37 g) in water (50 ml) at such a rate so as to maintain a reaction temperature of less than −4° C. Ethyl acetate (100 ml) was added during the addition and the dark mixture was stirred at 0° C. for one hour. The organic layer was diluted with ethyl acetate and washed well with saturated sodium thiosulfate solution. The resulting orange solution was washed with brine and dried over anhydrous magnesium sulfate. The solvent was evaporated in vacuo to yield an oil which was purified by suction filtration through silica gel eluting with hexane/ethyl acetate (50/1). The resulting purified oil solidified on cooling to give 33.71 g of the title compound. MS, m/z: 296 (M)+.